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Compound of Interest

Compound Name: Glycine sodium salt hydrate

Cat. No.: B1592675 Get Quote

Technical Support Center: Tris-Glycine Running
Buffer
This technical support guide provides troubleshooting advice and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals encountering issues

with cloudy or precipitated Tris-glycine running buffer during their experiments.

Troubleshooting Guide & FAQs
This section addresses specific issues that may arise during the preparation and use of Tris-

glycine running buffer.

Question: Why is my 10x Tris-glycine-SDS running buffer cloudy or precipitated?

Answer: Cloudiness or precipitation in 10x Tris-glycine-SDS running buffer is a common issue,

often occurring after preparation or during storage. The primary causes are typically related to

the solubility of the buffer components, particularly Sodium Dodecyl Sulfate (SDS) and, to a

lesser extent, glycine.

Several factors can contribute to this issue:

Low Temperature Storage: Storing the 10x stock solution at 4°C is a frequent cause of

precipitation. SDS has limited solubility at lower temperatures and will come out of solution,

forming a white precipitate.
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Poor Quality or Old SDS: SDS can hydrolyze over time to form dodecanol, which is less

soluble in aqueous solutions and can cause cloudiness. Using fresh, high-purity

electrophoresis-grade SDS is recommended.

High Concentration of Buffer Components: A 10x stock solution contains high concentrations

of Tris, glycine, and SDS. While Tris and glycine are highly soluble at room temperature,

their solubility is not infinite. If the buffer is prepared at a concentration higher than 10x,

solubility limits may be exceeded.

Water Quality: The use of deionized or distilled water with low purity can introduce ions that

may react with buffer components, leading to precipitation. It is best to use high-purity water,

such as Milli-Q or RO water.

Presence of Potassium Ions: SDS can precipitate in the presence of potassium ions, forming

potassium dodecyl sulfate, which is much less soluble than sodium dodecyl sulfate. Ensure

that glassware is free of potassium salt residues.

Question: My 1x Tris-glycine-SDS running buffer became cloudy after I diluted the 10x stock.

What happened?

Answer: This can happen for a couple of reasons:

Precipitated 10x Stock: If the 10x stock was cloudy or had a precipitate to begin with, diluting

it will likely result in a cloudy 1x solution. It is crucial to ensure the 10x stock is fully dissolved

before dilution.

Cold Diluent: If you used very cold water to dilute the 10x stock, this could temporarily lower

the temperature of the 1x solution enough to cause the SDS to precipitate out.

Question: How can I redissolve the precipitate in my 10x running buffer?

Answer: In most cases, the precipitate can be redissolved by gentle warming and mixing. Place

the buffer bottle in a warm water bath (around 37-50°C) and stir or swirl until the solution

becomes clear. Do not overheat, as this can degrade the components. Ensure the buffer cools

to room temperature before use.

Question: My Tris-glycine running buffer has turned yellow. Is it still usable?
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Answer: A slight yellowing of the Tris-glycine running buffer over time is a known phenomenon

and is generally not a cause for concern. This color change does not typically affect the buffer's

performance in electrophoresis.

Question: Can I use Tris-glycine running buffer that has microbial growth in it?

Answer: No. If you observe signs of microbial contamination, such as floating particles or a film

on the surface, the buffer should be discarded.[1][2][3] Contaminants can interfere with the

electrophoresis process and affect your results. To prevent microbial growth, you can filter-

sterilize the buffer and store it in a tightly sealed container. For long-term storage, refrigeration

of the 1x solution is an option, but be mindful of potential SDS precipitation.

Data Presentation: Solubility of Buffer Components
The solubility of the key components of Tris-glycine running buffer is temperature-dependent.

Understanding these properties can help prevent precipitation issues.
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Component Temperature (°C) Solubility in Water Notes

Tris Base 20 ~550 g/L[4]
Solubility increases

with temperature.[4]

25 550 g/L[4]
Highly soluble in

water.

Glycine 25
~250 g/L (3.318

mol/kg)[5]

Solubility increases

linearly with

temperature.[5]

30 ~268 g/L

40 ~302 g/L

50 ~338 g/L

Sodium Dodecyl

Sulfate (SDS)
20 ~150 g/L[6]

Prone to precipitation

at temperatures below

15°C.[7]

25 Soluble

Its solubility is

significantly reduced

in the presence of

potassium ions.[8][9]

Experimental Protocols
Preparation of 1L of 10x Tris-Glycine-SDS Running
Buffer
This protocol outlines the standard procedure for preparing a 10x stock solution of Tris-glycine-

SDS running buffer.

Materials:

Tris base: 30.3 g

Glycine: 144 g
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Sodium Dodecyl Sulfate (SDS): 10 g

High-purity water (e.g., Milli-Q or RO water)

1L graduated cylinder

Magnetic stirrer and stir bar

Beaker (2L)

Procedure:

Dissolve Tris and Glycine: To a 2L beaker, add approximately 800 mL of high-purity water.

Place the beaker on a magnetic stirrer and add the Tris base and glycine. Stir until both

components are completely dissolved.

Add SDS: Once the Tris and glycine are fully dissolved, add the SDS. Continue stirring until

the SDS is completely dissolved. This may take some time. Avoid excessive foaming by

adding the SDS slowly and not stirring at an overly high speed.

Adjust Volume: Carefully transfer the solution to a 1L graduated cylinder. Rinse the beaker

with a small amount of high-purity water and add it to the graduated cylinder. Adjust the final

volume to 1L with high-purity water.

Mix and Check pH: Transfer the solution to a storage bottle and mix thoroughly. The pH of a

correctly prepared 10x Tris-glycine buffer should be around 8.3-8.8 and typically does not

require adjustment.[10][11]

Storage: Store the 10x running buffer at room temperature.[12] Storing at 4°C is not

recommended as it will cause the SDS to precipitate.[13]

Mandatory Visualization
The following diagram illustrates the logical workflow for troubleshooting cloudy or precipitated

Tris-glycine running buffer.
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Cloudy/Precipitated
Tris-Glycine Buffer

Is it a 10x stock solution?

Was it stored at 4°C?

Yes

Is it a 1x working solution?

No

Warm gently (37-50°C)
and mix to redissolve.

Yes

Troubleshoot Preparation:
- Check water quality (use high-purity).

- Use fresh, high-quality SDS.
- Verify component concentrations.

No

Is the precipitate dissolved?

Buffer is ready for use.
Store at room temperature.

Yes

No

Was the 10x stock clear
before dilution?

Yes

Redissolve 10x stock first
(warm and mix).

No

Was cold water used for dilution?

Yes

No

Warm 1x solution gently
to redissolve.

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for cloudy or precipitated Tris-glycine running buffer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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